(S)-(-)-3-(Acetylthio)-2-methylpropionic Acid

Description

(S)-(-)-3-(Acetylthio)-2-methylpropionic acid, also known as AMPA, is a naturally occurring amino acid found in various food sources and is also a subject of interest in scientific research . While it is categorized as a non-essential amino acid, meaning it is not vital for survival, it plays a role in numerous biochemical pathways . In scientific research, (S)-(-)-3-(Acetylthio)-2-methylpropionic acid serves as a model compound for investigating amino acid metabolism pathways and facilitates the examination of the effects of toxins, pollutants, and nutritional deficiencies . The complete understanding of its mechanism of action remains elusive; however, it is recognized as an agonist that interacts with specific receptors .

The compound is also known under other names such as (2S)-3-acetylsulfanyl-2-methylpropanoic acid and (S)-(-)-3-(Acetylthio)-2-methylpropionic Acid . Its molecular formula is C6H10O3S, with a molecular weight of 162.21 g/mol . Chemically, it is related to 3-(Acetylthio)-2-methylpropanoic acid, with both compounds sharing a similar structure but differing in their stereochemistry . (2S)-3-(Acetylthio)-2-methylpropanoic Acid is also recognized as Captopril Impurity G as (S)-enantiomer .

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• CAS No.: 76497-39-7
• Product Name: (S)-(-)-3-(Acetylthio)-2-methylpropionic Acid
• Molecular Formula: C6H10O3S
• Molecular Weight: 162.21 g/mol
• IUPAC Name: (2S)-3-acetylsulfanyl-2-methylpropanoic acid
• Standard InChI: InChI=1S/C6H10O3S/c1-4(6(8)9)3-10-5(2)7/h4H,3H2,1-2H3,(H,8,9)/t4-/m1/s1
• Standard InChIKey: VFVHNRJEYQGRGE-SCSAIBSYSA-N
• SMILES: CC(CSC(=O)C)C(=O)O
• Canonical SMILES: CC(CSC(=O)C)C(=O)O
• Appearance: Clear Colourless Oil
• Purity: > 95%
• Synonyms: (2S)-3-(Acetylthio)-2-methylpropanoic Acid; (S)-3-(Acetylthio)-2-methylpropanoic acid; (S)-3-Acetylsulfanyl-2-methylpropionic Acid; (S)-3-Acetylthio-2-methylpropionic acid; D-(-)-3-Acetylthio-2-methylpropionic Acid; D-3-Acetylthio-2-methylpropionic Acid
• PubChem Compound: 2724506
• Last Modified: Aug 15 2023